Cas no 57134-53-9 (5-Ethynylbenzod1,3dioxole)
5-Ethynylbenzod1,3dioxole structure
Product Name:5-Ethynylbenzod1,3dioxole
CAS No:57134-53-9
MF:C9H6O2
MW:146.14274263382
MDL:MFCD07777106
CID:373332
PubChem ID:92680
Update Time:2025-04-19
5-Ethynylbenzod1,3dioxole Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,5-ethynyl-
- 5-ethynyl-1,3-benzodioxole
- 5-ETHYNYL-BENZO[1,3]DIOXOLE
- 5-Ethynylbenzo[d][1,3]dioxole
- 5-Ethynylbenzo-1,3-dioxole
- 1,3-Benzodioxole,5-ethynyl
- 4-ethynyl-1,2-methylenedioxybenzene
- EINECS 260-583-4
- 1,3-BENZODIOXOLE, 5-ETHYNYL-
- XMXCRJLWEKHZAV-UHFFFAOYSA-N
- AB42394
- 5-ETHYNYL-2H-1,3-BENZODIOXOLE
- AK395172
- Y6304
- SCHEMBL861172
- 57134-53-9
- 5-ethynyl-1,3-dioxaindane
- MFCD07777106
- YSCK0422
- AKOS005216173
- NS00033648
- R5TCC7VX7J
- AS-19739
- FT-0692718
- A913227
- s12364
- EN300-640746
- CS-0147889
- DTXSID60205771
- 5-Ethynylbenzod1,3dioxole
-
- MDL： MFCD07777106
- Inchi： 1S/C9H6O2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-5H,6H2
- InChI Key： XMXCRJLWEKHZAV-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(C#C)=CC1=2
Computed Properties
- Exact Mass: 146.03700
- Monoisotopic Mass: 146.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 18.5
Experimental Properties
- Density: 1.24
- Melting Point: 31°C
- Boiling Point: 222.9℃ at 760 mmHg
- Flash Point: 90.1°C
- Refractive Index: 1.596
- PSA: 18.46000
- LogP: 1.39660
5-Ethynylbenzod1,3dioxole Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
5-Ethynylbenzod1,3dioxole Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethynylbenzod1,3dioxole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A100396-100mg |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 97% | 100mg |
$111.0 | 2025-02-25 | |
| Ambeed | A100396-250mg |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 97% | 250mg |
$184.0 | 2025-02-25 | |
| Ambeed | A100396-1g |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 97% | 1g |
$493.0 | 2025-02-25 | |
| TRC | E937603-10mg |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | E937603-50mg |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 50mg |
$161.00 | 2023-05-18 | ||
| TRC | E937603-100mg |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 100mg |
$242.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AD076-100mg |
5-Ethynylbenzod1,3dioxole |
57134-53-9 | 97% | 100mg |
￥870.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AD076-250mg |
5-Ethynylbenzod1,3dioxole |
57134-53-9 | 97% | 250mg |
￥1990.0 | 2022-07-28 | |
| Chemenu | CM253728-1g |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 97% | 1g |
$449 | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E42410-250mg |
5-Ethynylbenzo[d][1,3]dioxole |
57134-53-9 | 97% | 250mg |
¥1495.0 | 2023-09-08 |
5-Ethynylbenzod1,3dioxole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:57134-53-9)5-Ethynylbenzod1,3dioxole
Order Number:A913227
Stock Status:in Stock
Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:48
Price ($):1553.0/444.0/166.0
Email:sales@amadischem.com
5-Ethynylbenzod1,3dioxole Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:57134-53-9)5-Ethynylbenzod1,3dioxole
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):1553.0/444.0/166.0